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Compound of Interest

sn-Glycerol 3-phosphate
Compound Name:
biscyclohexylammonium salt

Cat. No. 87802622

Proper Disposal of sn-Glycerol 3-phosphate
biscyclohexylammonium salt

The proper disposal of sn-Glycerol 3-phosphate biscyclohexylammonium salt is crucial for
maintaining laboratory safety and ensuring environmental protection. This guide provides a
comprehensive, step-by-step procedure for researchers, scientists, and drug development
professionals to safely manage and dispose of this chemical waste. Adherence to these
protocols, in conjunction with institutional and local regulations, is paramount.

I. Hazard Identification and Safety Precautions

Before handling, it is essential to be aware of the potential hazards associated with sn-
Glycerol 3-phosphate biscyclohexylammonium salt. While safety data sheets (SDSs) may
vary slightly in their classifications, a conservative approach should always be taken.

Potential Hazards:
o Causes skin irritation.[1]

o Causes serious eye irritation.[1]
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May cause respiratory irritation.[1]
Harmful if swallowed.[2]

Very toxic to aquatic life with long-lasting effects.[2]

Required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)
Safety goggles or face shield
Laboratory coat

In cases of significant dust generation, a NIOSH-approved respirator is recommended.[3]

Il. Waste Segregation and Container Management

Proper segregation and containment are the first steps in the disposal process.

Waste Identification: All waste containing sn-Glycerol 3-phosphate
biscyclohexylammonium salt must be classified as hazardous chemical waste.

Segregation: Keep this waste stream separate from other chemical wastes to prevent
inadvertent and potentially hazardous reactions. In particular, store it away from strong acids
and oxidizing agents.[4]

Container Selection: Use a chemically compatible, leak-proof container with a secure screw-
top lid.[5] If possible, use the original product container, provided it is in good condition.[4]

Labeling: The waste container must be clearly and accurately labeled. The label should
include:

o The words "Hazardous Waste"
o The full chemical name: "sn-Glycerol 3-phosphate biscyclohexylammonium salt"

o The CAS Number: 29849-82-9
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o Associated hazards (e.g., "Irritant,” "Harmful," "Environmental Hazard")

o The date when waste was first added to the container (accumulation start date)

lll. On-site Storage and Handling

All hazardous waste must be stored safely and securely within the laboratory prior to its
removal.

o Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA
within your laboratory.[4][5][6] This area must be at or near the point of waste generation and
under the control of laboratory personnel.[5]

» Storage Conditions: The SAA should be a secure area, away from drains, sources of ignition,
and high-traffic areas. The container should be kept closed except when adding waste.[6][7]

o Secondary Containment: It is best practice to place the waste container in a secondary
containment bin or tray to mitigate any potential leaks or spills.[5]

IV. Disposal Protocol

Under no circumstances should sn-Glycerol 3-phosphate biscyclohexylammonium salt be
disposed of down the drain or in the regular trash.[1][6][8]

» Consult Institutional Guidelines: Familiarize yourself with your institution's specific
procedures for hazardous waste disposal, which are typically managed by the Environmental
Health & Safety (EH&S) department.

» Arrange for Pickup: Once the waste container is full, or in accordance with your institution's
waste accumulation time limits, contact your EH&S department to schedule a pickup.[6]

o Final Disposal: The collected waste will be transported to an approved and licensed
hazardous waste disposal facility for final treatment, which may include incineration or other
specialized methods.[9]

V. Spill and Emergency Procedures

In the event of a spill, follow these procedures:
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e Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.
o Personal Protection: Don the appropriate PPE before attempting to clean the spill.

o Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material to avoid
creating dust, and place it into the labeled hazardous waste container.[1] For a solution,
absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the waste
container.

o Decontamination: Clean the spill area thoroughly with soap and water.

e Reporting: Report the spill to your laboratory supervisor and EH&S department.

Quantitative Data Summary

Parameter Value Reference
CAS Number 29849-82-9 [1]
Molecular Formula C3H906P - 2C6H13N [3]
Molecular Weight 370.42 g/mol [2]
Appearance White powder

Solubility 50 mg/mL in water

Storage Temperature -20°C [3]

Disposal Workflow Diagram
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Disposal Workflow for sn-Glycerol 3-phosphate biscyclohexylammonium salt
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Caption: Disposal workflow for sn-Glycerol 3-phosphate biscyclohexylammonium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7802622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

